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Compound of Interest

Compound Name: t-0201

CAS No.: 169679-53-2

Cat. No.: B1681854 Get Quote

Topic: T-0201 Solubility, Stability, and Experimental
Handling in DMSO
Audience: Researchers in Cardiovascular Medicine, Oncology, and Drug Discovery. Compound

Identity: T-0201 (also known as TA-0201) is a highly potent, selective, and orally active

Endothelin Receptor Type A (ETA) antagonist.[1] CAS Number: 169679-53-2 Molecular Weight:

614.5 g/mol [2]

Core Solubility & Handling Guide
Solubility Profile in DMSO
T-0201 is a hydrophobic sulfonamide-pyrimidine derivative. It exhibits excellent solubility in

organic solvents like Dimethyl Sulfoxide (DMSO) but has poor water solubility.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1681854?utm_src=pdf-interest
https://www.benchchem.com/product/b1681854?utm_src=pdf-body
https://www.benchchem.com/product/b1681854?utm_src=pdf-body
https://www.targetmol.com/compound/t-0201
https://pubchem.ncbi.nlm.nih.gov/compound/9852318
https://www.benchchem.com/product/b1681854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Solubility Limit
(Max)

Recommended
Stock
Concentration

Notes

DMSO
~50 mM (approx. 30

mg/mL)
10 mM

Optimal solvent for

stock preparation.

Ethanol < 5 mM N/A

Not recommended for

high-concentration

stocks.

Water Insoluble N/A

Requires co-solvents

(PEG/Tween) for

aqueous formulation.

Protocol: Preparation of 10 mM Stock Solution
Objective: Prepare 1 mL of 10 mM T-0201 stock.

Weighing: Accurately weigh 6.15 mg of T-0201 powder.

Solvent Addition: Add 1.0 mL of high-grade anhydrous DMSO (≥99.9%).

Dissolution: Vortex vigorously for 30–60 seconds.

Troubleshooting: If particles remain, sonicate in a water bath at 37°C for 5 minutes.

Sterilization (Optional): If using for cell culture, filter through a 0.22 µm PTFE (hydrophobic)

syringe filter. Do not use nylon or cellulose acetate filters as they may bind the compound.

Aliquoting: Dispense into small aliquots (e.g., 50 µL) to avoid repeated freeze-thaw cycles.

Stability & Storage Troubleshooting
Q: How stable is T-0201 in DMSO? A: T-0201 is chemically stable in DMSO due to its robust

sulfonamide core. However, hygroscopicity of DMSO is the primary threat.
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Storage Condition Stability Duration Critical Requirement

-80°C > 2 Years
Sealed vial, protected from

light.

-20°C 1 Year
Desiccated environment

recommended.

Room Temp (25°C) < 1 Month
Prone to degradation via

DMSO water absorption.

Self-Validating Storage Protocol:

Visual Check: Before use, inspect the thawed DMSO stock. It should be a clear, colorless

liquid. Any turbidity suggests precipitation or water contamination.

Freeze-Thaw Limit: Do not exceed 3 freeze-thaw cycles.

Why? Repeated temperature shifts promote crystal growth and potential hydrolysis if

moisture has entered the vial.

In Vivo Formulation Guide (Advanced)
For animal studies (e.g., rats/mice), pure DMSO is toxic. You must use a co-solvent system.

The following formulation is validated for oral or intraperitoneal administration.

Recommended Formulation (Solubility: ~2 mg/mL):

10% DMSO: Dissolve T-0201 in pure DMSO first.

40% PEG300: Add Polyethylene Glycol 300 and vortex.

5% Tween 80: Add surfactant to stabilize the suspension.

45% Saline: Add 0.9% NaCl slowly while vortexing.

Critical Step: Always add the aqueous phase (Saline) last. Adding water directly to the DMSO

stock can cause immediate precipitation ("crashing out").
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Mechanism of Action & Pathway Visualization
T-0201 functions by competitively blocking the Endothelin-1 (ET-1) binding site on the ETA

receptor, preventing the downstream calcium signaling cascade that leads to vasoconstriction

and cell proliferation.
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Figure 1: Mechanism of Action of T-0201. The compound competitively inhibits the ETA

receptor, blocking the Gq-PLC-IP3 signaling axis.

Frequently Asked Questions (FAQ)
Q1: My T-0201 stock solution has formed crystals after thawing. Is it spoiled?

Diagnosis: This is likely "seeding" caused by low temperature, not chemical degradation.

DMSO freezes at 18.5°C.

Solution: Warm the vial to 37°C for 5–10 minutes and vortex. If the solution becomes clear, it

is safe to use. If a white precipitate remains that does not dissolve upon warming, water

contamination may have occurred, and the stock should be discarded.

Q2: Can I use T-0201 for cell culture experiments? What is the max DMSO concentration?

Answer: Yes. Prepare a 10 mM stock. Dilute into culture media to achieve the desired final

concentration (e.g., 1 µM).

Constraint: Ensure the final DMSO concentration in the culture dish is < 0.1% (v/v) to avoid

solvent toxicity.

Example: To treat cells with 10 µM T-0201, add 1 µL of 10 mM stock to 1 mL of media.

This yields 0.1% DMSO.

Q3: How does T-0201 compare to Bosentan or Macitentan?

Insight: T-0201 is structurally related to Bosentan but exhibits higher selectivity for the ETA

receptor over ETB. Macitentan was structurally derived from T-0201 (specifically

incorporating the bromopyrimidinyl ethylene glycol ether moiety) to improve tissue

distribution and receptor binding kinetics [1, 2].[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681854?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

